Cas no 133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-tert-butyl-1,2-oxazole-5-carboxylic acid
• CAS No: 133674-40-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD07701409
• CID: 899721
• PubChem ID: 21648497
• Update Time: 2024-11-02

3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
• 3-tert-butyl-1,2-oxazole-5-carboxylic acid
• SCHEMBL351579
• Z1198173603
• 3-tert-butyl-isoxazole-5-carboxylic acid
• 3-(tert-Butyl)isoxazole-5-carboxylic acid
• EN300-220251
• 3-tert-Butylisoxazole-5-carboxylic acid
• MFCD07701409
• SY308858
• 133674-40-5
• CS-0134662
• AKOS006284125
• SLQOTICTFRAFGX-UHFFFAOYSA-N
• 3-(tert-Butyl)isoxazole-5-carboxylicacid
• DB-122786

• MDL： MFCD07701409
• Inchi： InChI=1S/C8H11NO3/c1-8(2,3)6-4-5(7(10)11)12-9-6/h4H,1-3H3,(H,10,11)
• InChI Key： SLQOTICTFRAFGX-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=NOC(=C1)C(O)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles